Cas no 90396-07-9 (2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione)
90396-07-9 structure
Product Name:2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione
CAS No:90396-07-9
MF:C13H10O3S
MW:246.281702518463
CID:2812160
PubChem ID:71327324
Update Time:2025-04-21
2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione Chemical and Physical Properties
Names and Identifiers
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- 90396-07-9
- DTXSID70756406
- 2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione
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- Inchi: 1S/C13H10O3S/c14-11-7-8-17(15,16)12-6-5-9-3-1-2-4-10(9)13(11)12/h1-6H,7-8H2
- InChI Key: FUVPSESXICVCQD-UHFFFAOYSA-N
- SMILES: S1(C2C=CC3C=CC=CC=3C=2C(CC1)=O)(=O)=O
Computed Properties
- Exact Mass: 246.03506535Da
- Monoisotopic Mass: 246.03506535Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 59.6Ų
2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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